molecular formula C5HF3N2S B8813640 4-(Trifluoromethyl)thiazole-2-carbonitrile

4-(Trifluoromethyl)thiazole-2-carbonitrile

Cat. No. B8813640
M. Wt: 178.14 g/mol
InChI Key: CYPNQOIUZAMYBW-UHFFFAOYSA-N
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Description

4-(Trifluoromethyl)thiazole-2-carbonitrile is a useful research compound. Its molecular formula is C5HF3N2S and its molecular weight is 178.14 g/mol. The purity is usually 95%.
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properties

Molecular Formula

C5HF3N2S

Molecular Weight

178.14 g/mol

IUPAC Name

4-(trifluoromethyl)-1,3-thiazole-2-carbonitrile

InChI

InChI=1S/C5HF3N2S/c6-5(7,8)3-2-11-4(1-9)10-3/h2H

InChI Key

CYPNQOIUZAMYBW-UHFFFAOYSA-N

Canonical SMILES

C1=C(N=C(S1)C#N)C(F)(F)F

Origin of Product

United States

Synthesis routes and methods I

Procedure details

4-(trifluoromethyl)thiazol-2-amine (2.52 g, 15 mmol) was reacted with CuCN (2.95 g, 33 mmol) according to the procedure as described in Example 61, Step A to give the title compound as brown oil (0.90 g, 34%). The compound was characterized by the following spectroscopic data:
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Synthesis routes and methods II

Procedure details

To a solution of anhydrous DMF (18.5 mL, 1.3 eq.) in acetonitrile (460 mL) was added a 2M solution of oxalyl chloride in DCM (118 mL, 1.3 eq.) dropwise at 0° C. After the mixture was stirred for 30 min at 0° C., a solution of compound 285a (35.5 g, 1.0 eq.) and pyridine (14.5 mL, 1.0 eq.) in acetonitrile (180 mL) was added. The reaction mixture was stirred at room temperature for 3 hrs. The mixture was concentrated in vacuo. The residue obtained was dissolved in EtOAc (400 mL) and washed with H2O (4×300 mL). Organics were dried over MgSO4, filtered, and concentrated in vacuo to yield compound 285b as a brown oil in 87% yield. 1H NMR (CDCl3, 400 MHz) δ 8.15 (s, 1H).
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